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Compound of Interest

Compound Name: Benzyl acetate-d5

Cat. No.: B1384724

Essential Safety and Handling Guide for Benzyl
Acetate-d5

This guide provides immediate and essential safety and logistical information for handling
Benzyl acetate-d5 in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)

When handling Benzyl acetate-d5, it is crucial to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. The recommended PPE is

outlined below.
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PPE Category Recommended Equipment

Chemical safety goggles or glasses are
Eye Protection required. If there is a splash hazard, a face
shield should also be worn.[1][2][3]

Chemically resistant gloves, such as nitrile

rubber, should be worn.[4] It is important to
Hand Protection inspect gloves for any signs of degradation or

puncture before use and to dispose of them

properly after handling the chemical.[5]

A lab coat or other protective clothing is
Body Protection necessary to prevent skin contact.[1][4][5] For

larger spills, a full suit may be required.[1]

Work should be conducted in a well-ventilated
area or under a chemical fume hood to avoid
) ) inhalation of vapors.[1][5][6] In cases of
Respiratory Protection ) o o
insufficient ventilation or for emergency
situations, a NIOSH-approved respirator with an

organic vapor cartridge is recommended.[1][2]

Quantitative Safety Data

The following table summarizes key quantitative safety data for Benzyl acetate. While this data
is for the non-deuterated form, it serves as a conservative reference for Benzyl acetate-d5.

Property Value

Flash Point 90 °C - 102 °C (194 °F - 215.6 °F)[1][2]
Auto-ignition Temperature 460 °C (860 °F)[1][5]

Boiling Point 210 °C - 214 °C (410 °F - 417.2 °F)[1][2]
Melting Point -51 °C (-59.8 °F)[1][2]

Specific Gravity 1.04 - 1.055[1][3]
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Experimental Protocols: Safe Handling and Disposal

Operational Plan:

o Preparation: Before handling Benzyl acetate-d5, ensure that the work area is clean and
uncluttered. A chemical fume hood should be operational and readily available. All necessary
PPE should be inspected and worn correctly. An eyewash station and safety shower must be
accessible.[1]

» Handling:

o Measure and dispense the chemical in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation of vapors.[5][6]

o Avoid direct contact with skin and eyes.[5] Use appropriate tools and techniques to

prevent spills.
o Keep containers tightly closed when not in use to prevent the release of vapors.[1][6]

o Ground all equipment containing the material to prevent static discharge, which could be a

source of ignition.[1]
o Storage:

o Store Benzyl acetate-d5 in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[1][7]

o Keep the container tightly sealed.[1][6]

o Store away from incompatible materials such as strong oxidizing agents, reducing agents,
acids, and alkalis.[1][3]

Disposal Plan:

o Waste Collection: All waste materials contaminated with Benzyl acetate-d5, including empty
containers, used gloves, and absorbent materials from spills, should be collected in a
designated and properly labeled hazardous waste container.[4][5] Do not mix with other
waste.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.flinnsci.com/sds_879.45-benzyl-acetate/sds_879.45/
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.flinnsci.com/sds_879.45-benzyl-acetate/sds_879.45/
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://cameochemicals.noaa.gov/chemical/17803
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.flinnsci.com/sds_879.45-benzyl-acetate/sds_879.45/
https://www.hmdb.ca/system/metabolites/msds/000/029/968/original/HMDB31310.pdf?1358893561
https://www.fishersci.com/store/msds?partNumber=AAB23472&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1384724?utm_src=pdf-body
https://www.chemicalbook.com/msds/benzyl-acetate.pdf
https://cdnisotopes.com/media/catalog/product/d/-/d-7359.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1384724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Spill Cleanup:
o In the event of a small spill, remove all ignition sources.[7]

o Absorb the spill with an inert material, such as sand or vermiculite, and place it in a sealed
container for disposal.[1][4][6]

o For large spills, evacuate the area and follow emergency procedures.
» Final Disposal:

o Dispose of waste containing Benzyl acetate-d5 through a licensed professional waste
disposal service.[5]

o Do not pour the chemical down the drain, as it can be harmful to aquatic life.[2][4]

Workflow for Safe Handling of Benzyl Acetate-d5
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Caption: Workflow for the safe handling of Benzyl acetate-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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